4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]-N-propylbenzenesulfonamide

• IUPAC Name: 4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethoxy]-N-propylbenzenesulfonamide
• InChI: InChI=1S/C21H27N3O4S/c1-2-12-22-29(26,27)20-10-8-19(9-11-20)28-17-21(25)24-15-13-23(14-16-24)18-6-4-3-5-7-18/h3-11,22H,2,12-17H2,1H3
• InChI Key: ZGFVVMDTFZYTEK-UHFFFAOYSA-N
• Canonical SMILES: CCCNS(=O)(=O)C1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C21H27N3O4S
• Molecular Weight: 417.5 g/mol

Description

4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]-N-propylbenzenesulfonamide, also known as OPBE, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]-N-propylbenzenesulfonamide involves its interaction with various neurotransmitter receptors in the brain. It has been shown to bind to the dopamine D2 receptor and inhibit its activity, which may contribute to its antidepressant and antipsychotic effects. 4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]-N-propylbenzenesulfonamide also inhibits the reuptake of serotonin and norepinephrine, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects:
4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]-N-propylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects. 4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]-N-propylbenzenesulfonamide has also been shown to decrease the levels of corticotropin-releasing hormone, which may contribute to its antipsychotic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]-N-propylbenzenesulfonamide in lab experiments is its high purity and yield. This allows for accurate and reproducible results. However, one limitation of using 4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]-N-propylbenzenesulfonamide is its potential toxicity. It has been shown to be toxic to cells at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]-N-propylbenzenesulfonamide. One area of interest is its potential use in the treatment of neurological disorders, such as depression and anxiety. Further studies are needed to determine the optimal dosage and duration of treatment for these conditions. Another area of interest is the development of novel analogs of 4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]-N-propylbenzenesulfonamide with improved efficacy and reduced toxicity. Additionally, the mechanism of action of 4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]-N-propylbenzenesulfonamide needs to be further elucidated to fully understand its effects on the central nervous system.

Scientific Research Applications

4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]-N-propylbenzenesulfonamide has been extensively studied for its potential applications in scientific research. It has been shown to have a variety of effects on the central nervous system, including modulating the activity of dopamine receptors and inhibiting the reuptake of serotonin and norepinephrine. These effects make 4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethoxy]-N-propylbenzenesulfonamide a potential candidate for the treatment of various neurological disorders, including depression, anxiety, and schizophrenia.